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Compound of Interest

Compound Name: Cobalt--zirconium (1/1)

Cat. No.: B15483233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cobalt-Zirconium (Co-

Zr) alloys in high-temperature environments. The inclusion of zirconium in cobalt-based

superalloys and high-entropy alloys has been shown to enhance mechanical properties and

microstructural stability at elevated temperatures, making them promising candidates for

demanding applications.

High-Temperature Mechanical Properties of Co-Zr
Containing Alloys
The addition of zirconium to cobalt-based alloys, particularly complex systems like the Cantor

high-entropy alloy (CoCrFeMnNi), has a notable impact on their high-temperature mechanical

performance. Zirconium can lead to the formation of secondary phases and refine the grain

structure, which in turn enhances properties like hardness and strength at elevated

temperatures.

Below is a summary of the mechanical properties of a Zr-modified Cantor alloy compared to the

base alloy.
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Alloy Composition Temperature (°C)
Microhardness
(HV)

Notes

Co₂₀Cr₂₀Ni₂₀Fe₂₀Mn₂₀

(Cantor Alloy)
Room Temperature ~140 (as-cast)

Base alloy for

comparison.

Co₁₉Cr₁₉Ni₁₉Fe₁₉Mn₁₉

Zr₅
Room Temperature ~160 (as-cast)

Increased hardness

due to solid solution

strengthening and

second phase

precipitation.

Co₂₀Cr₂₀Ni₂₀Fe₂₀Mn₂₀

(Cantor Alloy)
Recrystallized

Lower than cold-

worked

Grain growth leads to

softening.

Co₁₉Cr₁₉Ni₁₉Fe₁₉Mn₁₉

Zr₅
Recrystallized Higher than base alloy

Zr addition leads to a

higher recrystallization

temperature and

smaller grain size,

retaining more

hardness.

Precipitation of a

coherent second

phase enhances

hardness and

strength.[1][2][3]

Note: The provided data is based on a high-entropy alloy system and serves to illustrate the

effect of Zirconium. Quantitative data for simple binary or ternary Co-Zr alloys at a wide range

of high temperatures is not readily available in the reviewed literature.

Experimental Protocols
Alloy Preparation: Vacuum Induction Melting (VIM)
This protocol outlines the general procedure for preparing Co-Zr containing alloys using

vacuum induction melting, a technique that ensures high purity and compositional control.

Materials and Equipment:
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High-purity elemental constituents (Cobalt, Zirconium, and other alloying elements)

Ceramic crucible (e.g., alumina or zirconia)

Graphite mold

Vacuum induction furnace

Argon gas supply (high purity)

Temperature monitoring system (pyrometer)

Procedure:

Charge Preparation: Weigh the required amounts of each elemental constituent based on

the desired alloy composition.

Furnace Loading: Place the raw materials into the ceramic crucible within the VIM furnace.

Typically, the element with the highest melting point (e.g., Cobalt) is placed at the bottom.

Evacuation: Evacuate the furnace chamber to a high vacuum (typically 10⁻³ to 10⁻⁵ mbar) to

remove atmospheric contaminants.

Melting: Begin the induction heating process to melt the charge. The melting temperature will

depend on the specific alloy composition. For Co-based alloys, this can be around 1500-

1650°C.[4]

Alloying: Once the base metal is molten, add the other alloying elements. Zirconium, being

reactive, should be added towards the end of the melting process to minimize its reaction

with the crucible and loss due to vaporization.

Homogenization: Hold the molten alloy at a superheated temperature (e.g., 50-100°C above

the liquidus temperature) for a period to ensure complete dissolution and homogenization of

all elements. Gentle stirring via the induction field aids this process.

Casting: Pour the molten alloy into a preheated graphite mold under an inert atmosphere

(e.g., high-purity argon) to prevent oxidation during solidification.[4]
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Cooling: Allow the ingot to cool to room temperature under vacuum or in an inert

atmosphere.

High-Temperature Tensile Testing (Based on ASTM E21)
This protocol describes the determination of tensile properties of Co-Zr alloys at elevated

temperatures.

Equipment:

Universal Testing Machine (UTM) with a high-temperature furnace

High-temperature extensometer

Thermocouples for temperature monitoring

Data acquisition system

Specimen Preparation:

Machine tensile specimens from the as-cast or heat-treated alloy ingot according to ASTM

E8/E8M standard dimensions.

Procedure:

System Setup: Mount the tensile specimen in the grips of the UTM within the high-

temperature furnace. Attach the extensometer and thermocouples to the specimen.

Heating: Heat the specimen to the desired test temperature and allow it to stabilize for at

least 20-30 minutes to ensure a uniform temperature distribution.

Testing: Apply a tensile load at a constant strain rate until the specimen fractures. Record the

load, elongation, and temperature throughout the test.

Data Analysis: From the load-elongation curve, calculate the ultimate tensile strength (UTS),

yield strength (YS, typically at 0.2% offset), and percent elongation.

Constant Load Creep Test (Based on ASTM E139)
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This protocol is for evaluating the time-dependent deformation of Co-Zr alloys under a constant

tensile load at high temperatures.

Equipment:

Creep testing machine with a high-temperature furnace and a constant load mechanism

High-temperature extensometer

Thermocouples

Data acquisition system

Specimen Preparation:

Prepare creep specimens as per the dimensions specified in ASTM E139.

Procedure:

Setup: Mount the specimen in the creep testing machine, and attach the extensometer and

thermocouples.

Heating: Heat the specimen to the test temperature and allow it to stabilize.

Load Application: Apply the predetermined constant tensile load smoothly to the specimen.

Data Logging: Continuously record the strain (elongation) as a function of time until the

specimen fractures or the test is terminated.

Data Analysis: Plot the creep strain versus time to generate the creep curve. From this

curve, determine the steady-state (or minimum) creep rate, time to rupture, and creep

ductility.

Visualizations
Experimental Workflow for Characterization of Co-Zr
Alloys
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Caption: Workflow for the synthesis and characterization of Co-Zr alloys.

Influence of Zirconium on High-Temperature Properties
of Cobalt-Based Alloys
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Caption: The influence of Zr on the properties of Co-based alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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